Cas no 1343009-41-5 (1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one)
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- Ethanone, 1-(3-hydroxy-1-azetidinyl)-2-(4-methylphenoxy)-
- 1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one
-
- Inchi: 1S/C12H15NO3/c1-9-2-4-11(5-3-9)16-8-12(15)13-6-10(14)7-13/h2-5,10,14H,6-8H2,1H3
- InChI Key: MKXHNXPGUPGTRY-UHFFFAOYSA-N
- SMILES: C(=O)(N1CC(O)C1)COC1=CC=C(C)C=C1
Experimental Properties
- Density: 1.264±0.06 g/cm3(Predicted)
- Boiling Point: 433.7±45.0 °C(Predicted)
- pka: 13.61±0.20(Predicted)
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | H126146-100mg |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one |
1343009-41-5 | 100mg |
$ 115.00 | 2022-06-04 | ||
| TRC | H126146-500mg |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one |
1343009-41-5 | 500mg |
$ 435.00 | 2022-06-04 | ||
| TRC | H126146-1g |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one |
1343009-41-5 | 1g |
$ 680.00 | 2022-06-04 | ||
| Life Chemicals | F1908-1348-0.25g |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one |
1343009-41-5 | 95%+ | 0.25g |
$694.0 | 2023-09-07 | |
| Life Chemicals | F1908-1348-0.5g |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one |
1343009-41-5 | 95%+ | 0.5g |
$731.0 | 2023-09-07 | |
| Life Chemicals | F1908-1348-1g |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one |
1343009-41-5 | 95%+ | 1g |
$770.0 | 2023-09-07 | |
| Life Chemicals | F1908-1348-2.5g |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one |
1343009-41-5 | 95%+ | 2.5g |
$1679.0 | 2023-09-07 | |
| Life Chemicals | F1908-1348-5g |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one |
1343009-41-5 | 95%+ | 5g |
$2525.0 | 2023-09-07 | |
| Life Chemicals | F1908-1348-10g |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one |
1343009-41-5 | 95%+ | 10g |
$3532.0 | 2023-09-07 |
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one Related Literature
-
Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on 1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one
Professional Introduction to Compound with CAS No. 1343009-41-5 and Product Name: 1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one
1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one, identified by its CAS number 1343009-41-5, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of extensive research in the development of novel therapeutic agents. The unique structural features of this molecule, particularly the presence of a 3-hydroxyazetidin-1-yl moiety and a 4-methylphenoxy group, contribute to its distinctive chemical properties and biological interactions.
The 3-hydroxyazetidin-1-yl ring is a key structural component that imparts specific steric and electronic characteristics to the molecule. Azetidine derivatives are known for their versatility in medicinal chemistry, often serving as scaffolds for drugs targeting various biological pathways. The hydroxyl group attached to the azetidine ring introduces polarity and potential hydrogen bonding capabilities, which can influence the compound's solubility, binding affinity, and metabolic stability. These properties make it an attractive candidate for further exploration in drug design.
On the other hand, the 4-methylphenoxy group contributes to the compound's hydrophobicity and aromaticity. This moiety is commonly found in pharmaceuticals due to its ability to enhance binding interactions with biological targets. The methyl group at the para position relative to the phenoxy oxygen adds steric bulk, which can fine-tune the compound's pharmacokinetic profile. Together, these structural elements create a molecule with a balanced distribution of hydrophilic and hydrophobic regions, facilitating its interaction with biological systems.
Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the potential biological activity of 1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one. Studies using virtual screening techniques have identified this compound as a promising candidate for further investigation in several therapeutic areas. For instance, its structural motif suggests potential activity against enzymes involved in inflammatory pathways, making it a candidate for developing novel anti-inflammatory agents.
In addition to its potential anti-inflammatory properties, preliminary in vitro studies have indicated that this compound may exhibit inhibitory effects on certain kinases. Kinases are enzymes that play critical roles in cell signaling pathways, and their dysregulation is associated with various diseases, including cancer. By targeting specific kinases, 1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one could potentially modulate these pathways and restore normal cellular function.
The synthesis of this compound has been optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. Modern synthetic methodologies, including transition metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to construct the target molecule with high enantioselectivity. These advances in synthetic chemistry have not only improved the accessibility of this compound but also paved the way for modifications aimed at enhancing its biological activity.
As part of ongoing research efforts, 1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one is being evaluated in preclinical studies to assess its safety profile and pharmacological effects. These studies are crucial for determining whether the compound can progress to clinical trials as a potential therapeutic agent. The results from these evaluations will provide valuable data on its efficacy, dosing requirements, and potential side effects.
The integration of high-throughput screening (HTS) technologies has further accelerated the discovery process for compounds like 1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one. HTS allows researchers to rapidly test thousands of compounds against various biological targets, identifying those with the most promising activity profiles. This approach has been instrumental in identifying lead compounds for drug development across multiple therapeutic areas.
From a chemical biology perspective, understanding the interactions between 1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one and its biological targets is crucial for elucidating its mechanism of action. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been employed to determine the structure of complexes formed between this compound and target proteins. These structural insights provide a foundation for rational drug design efforts aimed at improving potency and selectivity.
The environmental impact of pharmaceutical compounds is also an important consideration during their development. Researchers are exploring sustainable synthetic routes that minimize waste and reduce environmental footprint. Green chemistry principles are being applied to optimize processes for synthesizing 1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one, ensuring that future production methods are both efficient and environmentally responsible.
In conclusion, 1-(3-hydroxyazetidin-1-y l)-2-(4-methylpheno xy)ethan - 1 -one (CAS No . 1343009 -41 -5) represents a compelling subject of research due to its unique structural features and potential biological activity . Advances in synthetic chemistry , computational modeling , and HTS technologies are accelerating efforts to evaluate its therapeutic potential . As research progresses , this compound holds promise as a lead molecule for developing novel treatments across various disease areas . The integration of multidisciplinary approaches ensures that investigations into such compounds are both thorough and innovative , contributing significantly to advancements in pharmaceutical science . p >
1343009-41-5 (1-(3-hydroxyazetidin-1-yl)-2-(4-methylphenoxy)ethan-1-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)